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Compound of Interest

Compound Name: NKH477

Cat. No.: B1669296 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
NKH477, also known as Colforsin dapropate hydrochloride, is a water-soluble derivative of

forskolin.[1][2] It is a potent activator of adenylyl cyclase (AC), an enzyme crucial for the

conversion of ATP to cyclic AMP (cAMP), a key second messenger in numerous cellular

signaling pathways.[1][3][4] NKH477 exhibits some selectivity for the cardiac (type V) isoform

of adenylyl cyclase.[1][3][5] Its ability to increase intracellular cAMP levels makes it a valuable

tool in research and drug development for studying processes modulated by cAMP, such as

vasodilation, bronchodilation, and cardiac function.[1][3][6] Proper preparation of stock

solutions is critical for obtaining accurate, reproducible, and reliable experimental results.

Compound Properties
A summary of the key chemical and physical properties of NKH477 is presented below.
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Property Value

Common Name NKH477; Colforsin dapropate hydrochloride[2]

CAS Number 138605-00-2[2][3]

Molecular Formula C₂₇H₄₃NO₈ • HCl (or C₂₇H₄₄ClNO₈)[1]

Molecular Weight 546.1 g/mol [1][3]

Appearance White to beige crystalline solid/powder[1][7]

Nature Synthetic, water-soluble forskolin analog[1]

Solubility Data
NKH477 is soluble in a variety of solvents. The choice of solvent will depend on the

experimental requirements, such as the desired stock concentration and compatibility with the

biological system.

Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Notes

DMSO 30 - 100 mg/mL[1][8] ~55 - 183.1 mM[1][8]

Sonication may be

required for higher

concentrations.[8][9]

Use fresh, anhydrous

DMSO.

Water
10 - 21.8 mg/mL[2][9]

[10]
~18.3 - 40 mM[2][3][9]

Sonication or warming

may be needed to

fully dissolve the

compound.[7][8]

Ethanol 2.5 mg/mL[1] ~4.6 mM

DMF 20 mg/mL[1] ~36.6 mM

DMSO:PBS (pH 7.2)

(1:1)
0.5 mg/mL[1] ~0.9 mM
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Note: Solubility can vary between batches and suppliers. It is always recommended to perform

a small-scale solubility test.

Mechanism of Action: Adenylyl Cyclase Activation
NKH477 directly binds to and activates adenylyl cyclase, leading to a rapid increase in

intracellular cAMP levels. This cAMP then activates Protein Kinase A (PKA), which

phosphorylates various downstream target proteins, resulting in a cellular response.[11]
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Signaling pathway of NKH477 as an adenylyl cyclase activator.

Experimental Protocols
The following protocols provide a step-by-step guide for preparing NKH477 stock solutions. It is

crucial to use personal protective equipment (PPE), including gloves, a lab coat, and safety

glasses, during preparation.
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Start

1. Weigh NKH477 Powder
Accurately

2. Add Appropriate
Solvent

3. Dissolve Completely
(Vortex/Sonicate/Warm)

4. Sterilize (Optional)
(e.g., 0.22 µm filter)

5. Aliquot into
Sterile Vials

6. Store at Recommended
Temperature

End
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General workflow for preparing NKH477 stock solution.
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This protocol is suitable for preparing a concentrated stock for long-term storage, which can be

diluted into aqueous buffers or media for final use.

Materials:

NKH477 hydrochloride (MW: 546.1 g/mol )

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer and/or sonicator

Procedure:

Calculation: Determine the mass of NKH477 required.

Mass (mg) = Desired Concentration (mM) × Desired Volume (mL) × 0.5461 (mg/µmol)

Example (for 1 mL of 50 mM stock): 50 mM × 1 mL × 0.5461 = 27.31 mg

Weighing: Accurately weigh the calculated amount of NKH477 powder and place it into a

sterile vial.

Dissolution: Add the calculated volume of DMSO to the vial.

Mixing: Cap the vial securely and vortex thoroughly. If the compound does not dissolve

completely, use an ultrasonic bath for 5-10 minutes.[8][9]

Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile tubes to

avoid repeated freeze-thaw cycles.

Storage: Store the aliquots at -20°C or -80°C.[9]

This protocol is for applications where DMSO is not tolerated. As aqueous solutions are less

stable, fresh preparation is highly recommended.[8]
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Materials:

NKH477 hydrochloride (MW: 546.1 g/mol )

Sterile, nuclease-free water

Sterile conical tubes or vials

Sterile 0.22 µm syringe filter

Calibrated analytical balance

Vortex mixer and/or water bath sonicator

Procedure:

Calculation: Determine the mass of NKH477 required.

Example (for 1 mL of 20 mM stock): 20 mM × 1 mL × 0.5461 = 10.92 mg

Weighing: Accurately weigh the NKH477 powder and place it into a sterile tube.

Dissolution: Add the calculated volume of sterile water.

Mixing: Vortex vigorously. Gentle warming (e.g., to 37°C) and/or sonication may be

necessary to achieve complete dissolution.[3][7]

Sterilization: Once fully dissolved, filter the solution through a 0.22 µm sterile syringe filter

into a new sterile tube to ensure sterility.[8]

Usage and Storage: It is strongly recommended to use this solution fresh on the day of

preparation.[8] If short-term storage is unavoidable, store at 4°C for no more than 24 hours.

For longer storage, aliquots should be flash-frozen and stored at -80°C, though stability is

not guaranteed.

Storage and Stability
Proper storage is essential to maintain the integrity and activity of NKH477.
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Form
Storage
Temperature

Duration Notes

Solid Powder
-20°C[1][3][9] or

+4°C[2]
≥ 3-4 years[1][9]

Store under

desiccating

conditions.[2]

DMSO Stock Solution -80°C[9] Up to 1 year[9]
Aliquot to avoid

freeze-thaw cycles.

Aqueous Solution 4°C or -20°C

Unstable, fresh

preparation is highly

recommended.[8]

If stored, use as

quickly as possible.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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